Cas no 6346-09-4 (4-Aminobutyraldehyde Diethyl Acetal)

• Product Name: 4-Aminobutyraldehyde Diethyl Acetal
• CAS No: 6346-09-4
• MF: C₈H₁₉NO₂
• MW: 161.24196267128
• MDL: MFCD00008227
• CID: 46674
• PubChem ID: 80672
• Update Time: 2025-06-29

4-Aminobutyraldehyde Diethyl Acetal Chemical and Physical Properties

Names and Identifiers

• 4,4-Diethoxybutan-1-amine
• 4-amino butyraldehyde diethyl acetal
• 4,4-Diethoxybutylamine
• 4-AMINOBUTANAL DIMETHYL ACETAL
• 4-Aminobutyaldehyde diethyl acetal
• 4-Aminobutyraldehyde diethyl acetal, tech.
• 4-Aminobutyraldehyde Diethyl Acetal
• 1-Butanamine, 4,4-diethoxy-
• 4,4-Diethoxy-1-butanamine
• 4-aminobutyraldehyde diethylacetal
• GFLPSABXBDCMCN-UHFFFAOYSA-N
• AK106089
• AmBDA
• NSC43756
• 4-aminobutanal diethyl acetal
• KSC356G0P
• 4,4-Diethoxy-1-butanamine #
• 4-AminobutyraldehydeDiethylAcetal
• 4-aminobutyraldehyde-diethylacetal
• 4-Aminob
• SY015624
• BP-31230
• EINECS 228-753-2
• D3968
• NS00035453
• EN300-20438
• 855N4XY7X8
• A1350
• DTXSID20212880
• 4-Aminobutyraldehyde diethyl acetal, 90%, technical grade
• FT-0617043
• SB40528
• NSC-43756
• 4-Aminobutyralodehyde diethyl ester
• MFCD00008227
• 4-Amino butyraldehyde diethylacetal
• 6346-09-4
• DS-2686
• AI3-28711
• F10973
• AKOS000120448
• 4,4-diethoxybutan-1-amine;4-Aminobutyraldehyde diethyl acetal
• SCHEMBL135621
• CS-W008785
• NSC 43756
• UNII-855N4XY7X8
• 4,4-diethoxy-butylamine
• DB-054490

• MDL： MFCD00008227
• Inchi： 1S/C8H19NO2/c1-3-10-8(11-4-2)6-5-7-9/h8H,3-7,9H2,1-2H3
• InChI Key： GFLPSABXBDCMCN-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCN)OCC
• BRN： 1739649

Computed Properties

• Exact Mass: 161.14200
• Monoisotopic Mass: 161.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 72.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 44.5

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.933 g/mL at 25 °C(lit.)
• Boiling Point: 196°C(lit.)
• Flash Point: Fahrenheit: 143.6 ° f
  Celsius: 62 ° c
  
• Refractive Index: n20/D 1.428(lit.)
• Water Partition Coefficient: Miscible in water.
• PSA: 44.48000
• LogP: 1.82470
• Solubility: Not determined
• Sensitiveness: Air Sensitive

4-Aminobutyraldehyde Diethyl Acetal Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H227-H314
• Warning Statement： P210-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：2735
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：10-34
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• Risk Phrases：R36/37/38
• Packing Group：III
• Safety Term：8
• HazardClass：8
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 4-Aminobutyraldehyde Diethyl Acetal

Introduction to 4-Aminobutyraldehyde Diethyl Acetal (CAS No: 6346-09-4) and Its Emerging Applications in Chemical and Pharmaceutical Research

4-Aminobutyraldehyde Diethyl Acetal, identified by the Chemical Abstracts Service Number (CAS No) 6346-09-4, is a significant intermediate in organic synthesis, particularly in the pharmaceutical and fine chemical industries. This compound, characterized by its diethyl acetal derivative of 4-aminobutyraldehyde, has garnered attention due to its versatile reactivity and utility in constructing complex molecular architectures. Its structural features make it a valuable building block for the synthesis of various pharmacologically active compounds, including drugs targeting neurological disorders, anti-inflammatory agents, and antimicrobial agents.

The diethyl acetal form of 4-aminobutyraldehyde enhances the compound's stability and solubility, making it more accessible for synthetic applications. This modification is particularly advantageous in multi-step synthetic pathways where stability under varying reaction conditions is crucial. The aldehyde group in the molecule can participate in condensation reactions, forming Schiff bases or reacting with nucleophiles to introduce diverse functional groups. Meanwhile, the amine functionality provides a site for further derivatization, enabling the construction of more complex molecules.

In recent years, 4-Aminobutyraldehyde Diethyl Acetal has found increasing relevance in the development of novel therapeutic agents. One of the most promising areas is its application in the synthesis of drugs for neurological disorders. Researchers have leveraged its structural framework to develop compounds with potential neuroprotective and anti-convulsant properties. For instance, derivatives of this compound have been investigated for their ability to modulate neurotransmitter systems, particularly gamma-aminobutyric acid (GABA) receptors, which play a critical role in regulating neuronal excitability.

Moreover, the pharmaceutical industry has explored 4-Aminobutyraldehyde Diethyl Acetal as a precursor in the synthesis of anti-inflammatory agents. Inflammatory processes are mediated by a complex interplay of biochemical pathways, and targeting these pathways can lead to effective therapeutic interventions. The compound's ability to undergo selective functionalization allows chemists to design molecules that interact with specific inflammatory mediators. Preliminary studies have shown that certain derivatives exhibit significant anti-inflammatory activity by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).

Another emerging application of 4-Aminobutyraldehyde Diethyl Acetal is in the field of antimicrobial research. With the rise of antibiotic-resistant bacteria, there is an urgent need for novel antimicrobial agents. The structural diversity offered by this compound has enabled the synthesis of molecules with broad-spectrum antimicrobial activity. Researchers have reported that certain derivatives exhibit potent activity against Gram-positive and Gram-negative bacteria, as well as fungi. This discovery holds promise for developing new antibiotics or alternative therapies to combat drug-resistant infections.

The synthetic utility of CAS No 6346-09-4 extends beyond pharmaceutical applications. In materials science, this compound has been utilized in the preparation of functional polymers and coatings. Its ability to undergo polymerization or crosslinking reactions makes it a valuable monomer or crosslinking agent. For example, polymers derived from this compound have shown enhanced thermal stability and mechanical strength, making them suitable for high-performance applications.

Recent advancements in green chemistry have also highlighted the importance of 4-Aminobutyraldehyde Diethyl Acetal as a sustainable intermediate. Researchers are increasingly focusing on developing synthetic routes that minimize waste and reduce environmental impact. The diethyl acetal form of 4-aminobutyraldehyde can be synthesized using catalytic methods that improve atom economy and reduce energy consumption. These greener approaches align with global efforts to promote sustainable chemical manufacturing practices.

The role of computational chemistry in optimizing synthetic pathways involving CAS No: 6346-09-4 cannot be overstated. Molecular modeling techniques have enabled researchers to predict reaction outcomes and identify optimal conditions for synthesis. By leveraging computational tools, scientists can design experiments more efficiently, reducing trial-and-error approaches and accelerating the discovery process. This integration of computational methods with traditional organic synthesis has significantly enhanced the productivity and reliability of research endeavors.

In conclusion,4-Aminobutyraldehyde Diethyl Acetal (CAS No: 6346-09-4) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and green chemistry. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with potential therapeutic applications. As research continues to uncover new uses for this compound, its significance in advancing scientific knowledge and developing innovative solutions is likely to grow even further.